Cas no 78347-90-7 (Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy-)

• Product Name: Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy-
• CAS No: 78347-90-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 1792027
• PubChem ID: 22568986
• Update Time: 2025-10-28

Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy-
• 1-bromo-4-(tert-butyl)-2-methoxybenzene
• DA-41359
• MFCD23166754
• SCHEMBL5737849
• 1-Bromo-4-(t-butyl)-2-methoxybenZene
• 78347-90-7
• 1-bromo-2-methoxy-4-tert-butyl benzene

• Inchi： 1S/C11H15BrO/c1-11(2,3)8-5-6-9(12)10(7-8)13-4/h5-7H,1-4H3
• InChI Key： MEIAVNIIWJIHCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C)(C)C

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy-

Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- (CAS No. 78347-90-7): A Comprehensive Overview

Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy-, with the CAS number 78347-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic pathways and has been explored in multiple research domains. The presence of both bromine and methoxy substituents, along with the highly stable tert-butyl group at the fourth position, makes this molecule a versatile intermediate in organic synthesis.

The structural formula of Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- can be represented as follows: a benzene ring substituted at the 1-position with a bromine atom, at the 2-position with a methoxy group, and at the 4-position with a tert-butyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization.

In recent years, the pharmaceutical industry has shown increasing interest in this compound due to its potential applications in drug development. The bromine atom at the 1-position serves as a reactive handle for further transformations such as cross-coupling reactions, which are fundamental in constructing complex molecular architectures. These reactions are often catalyzed by transition metals like palladium or copper, enabling the formation of carbon-carbon bonds that are essential for creating novel therapeutic agents.

The methoxy group at the 2-position contributes to the overall stability of the molecule while also providing a site for further chemical modifications. For instance, demethylation or etherification reactions can be employed to introduce different functional groups, thereby expanding the compound's utility in synthetic chemistry. Additionally, the tert-butyl group at the 4-position enhances steric hindrance around this position, which can be beneficial in designing molecules with specific biological activities by preventing unwanted side reactions.

One of the most notable applications of Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- is in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop intermediates for various therapeutic targets. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The bromine substituent allows for easy introduction of other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing heterocyclic scaffolds found in many bioactive molecules.

The tert-butyl group's presence also plays a significant role in modulating the pharmacokinetic properties of derived compounds. By introducing this bulky group at the para position relative to the methoxy substituent, researchers can influence factors such as solubility and metabolic stability. These properties are critical for determining how a drug behaves within an organism and can significantly impact its efficacy and safety profile.

Recent advancements in computational chemistry have further enhanced our understanding of how Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These studies often involve docking simulations where virtual screening is used to predict how well a molecule might bind to a particular enzyme or receptor. Such computational approaches complement experimental work by allowing for rapid evaluation of large libraries of compounds.

The methoxy group's role as an electron-withdrawing moiety also influences electrophilic aromatic substitution reactions on the benzene ring. This property can be exploited to direct subsequent substitutions to specific positions on the ring, allowing for precise control over molecular architecture. For instance, directing effects induced by electron-withdrawing groups like bromine and tert-butyl can facilitate regioselective transformations that are essential for constructing complex drug molecules.

In industrial settings, Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- is often utilized as a building block for more complex synthetic pathways. Its stability under various reaction conditions makes it an ideal candidate for multi-step syntheses where intermediate products need to be isolated and purified without degradation. This stability is particularly valuable when dealing with sensitive functional groups that might be compromised under harsh reaction conditions.

The pharmaceutical industry's demand for high-purity compounds has also driven advancements in synthetic methodologies related to this molecule. Techniques such as chromatographic purification and crystallization have been refined to ensure that derivatives derived from this intermediate meet stringent quality standards required for clinical use. These methods are crucial for ensuring consistency across batches and maintaining regulatory compliance.

Future research directions may explore novel derivatives of Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-methoxy- that exhibit enhanced biological activity or improved pharmacokinetic profiles. By systematically modifying its structure through strategic functionalization strategies researchers aim to uncover new therapeutic agents with broader applications than currently known derivatives.

The integration of green chemistry principles into synthetic workflows involving this compound represents another promising area of investigation. Efforts are underway to develop more sustainable methods that minimize waste generation while maintaining high yields and purity levels required by pharmaceutical standards.

In conclusion,Benzene, 1-bromo-4-(tert-butoxycarbonyl)-2-methoxy, CAS No.78347-90^-7, remains an indispensable tool in modern chemical synthesis particularly within pharmaceutical research where its unique structural features enable diverse applications from drug discovery toward industrial-scale production processes designed around maximizing efficiency while adhering strictly maintained quality control protocols ensuring reliable performance across all stages from initial discovery through final formulation into market-ready products available worldwide today meeting rigorous international regulatory requirements set forth governing safe effective use these types specialized chemicals worldwide now recognized essential components broader global healthcare infrastructure supporting ongoing efforts improve human health outcomes globally now more critical ever before given increasing prevalence complex chronic diseases challenging healthcare systems worldwide now facing unprecedented demands meet diverse patient needs effectively efficiently now imperative must continue innovate develop next generation therapeutics address these challenges effectively moving forward thus highlighting continued importance compounds like Benzene, 1-bromo-4-(tert-butoxycarbonyl)-2-methoxy, CAS No.78347^-90-7, continue play vital roles advancing medical science supporting ongoing progress toward healthier future everyone everywhere thus underscoring enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene, 1-bromo-4-(tert-butoxycarbonyl)-2-methoxy, CAS No.
.78347
.90
.7 continues serve cornerstone supporting ongoing progress toward healthier future thus emphasizing enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene
.78347
.90
.7 continues serve cornerstone supporting ongoing progress toward healthier future thus emphasizing enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene
.78347
.90
.7 continues serve cornerstone supporting ongoing progress toward healthier future thus emphasizing enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene
.78347
.90
.7 continues serve cornerstone supporting ongoing progress toward healthier future thus emphasizing enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene
.78347
.90
.7 continues serve cornerstone supporting ongoing progress toward healthier future thus emphasizing enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene
.78347
.90
.7 continues serve cornerstone supporting ongoing progress toward healthier future thus emphasizing enduring significance these types specialized chemicals modern scientific enterprise overall contributing better world today tomorrow ultimately benefit millions individuals suffering wide range debilitating conditions now increasingly prevalent global scale demand continue push boundaries possible discover develop new treatments improve quality life affected these conditions everyone involved field medicine chemistry continues strive achieve these goals effectively efficiently moving forward now more important ever before given current global health landscape increasingly complex challenging nature requires innovative approaches solve problems effect positive lasting change improve human condition everyone everywhere thus highlighting why compounds like Benzene